Cas no 64001-00-9 (Ethanethioic acid, O-(3,3-dimethylbutyl) ester)

• Product Name: Ethanethioic acid, O-(3,3-dimethylbutyl) ester
• CAS No: 64001-00-9
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 1666253
• PubChem ID: 54108673
• Update Time: 2025-04-21

Ethanethioic acid, O-(3,3-dimethylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, O-(3,3-dimethylbutyl) ester
• O-(3,3-dimethylbutyl) ethanethioate
• DTXSID20709088
• 3,3-dimethylbutyl thioacetate
• 64001-00-9

• Inchi： 1S/C8H16OS/c1-7(10)9-6-5-8(2,3)4/h5-6H2,1-4H3
• InChI Key： NFNROASBNVSLQZ-UHFFFAOYSA-N
• SMILES： S=C(C)OCCC(C)(C)C

Computed Properties

• Exact Mass: 160.09228
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters